1-(4-bromophenyl)-3-oxocyclobutane-1-carboxylic acid
Description
The description of a chemical compound includes its IUPAC name, molecular formula, and structural formula. It may also include its appearance (color, state of matter), odor, and other physical characteristics .
Synthesis Analysis
This involves the methods and reactions used to synthesize the compound. It includes the starting materials, reagents, and conditions for the synthesis .Molecular Structure Analysis
This involves determining the arrangement of atoms in the molecule and the type of bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes the reactants, products, and conditions for the reactions .Physical And Chemical Properties Analysis
This includes properties such as melting point, boiling point, solubility, density, and refractive index. Chemical properties might include reactivity, acidity or basicity, and redox potential .Mechanism of Action
Target of Action
Similar compounds have been known to interact with various enzymes and receptors in the body .
Mode of Action
It’s worth noting that bromophenyl compounds often participate in suzuki–miyaura cross-coupling reactions . This reaction involves the coupling of an organoboron compound with a halide or pseudo-halide using a palladium catalyst . The bromine atom in the compound can be replaced by other groups, potentially modifying the compound’s activity .
Biochemical Pathways
Bromophenyl compounds are often involved in carbon-carbon bond-forming reactions, such as the suzuki–miyaura coupling . This could potentially affect various biochemical pathways depending on the specific targets of the compound.
Pharmacokinetics
The bromophenyl group in the compound could potentially influence its pharmacokinetic properties, including its absorption and distribution in the body, its metabolism, and its excretion .
Result of Action
Similar compounds have been known to exhibit various pharmacological effects, including antileishmanial and antimalarial activities .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1-(4-bromophenyl)-3-oxocyclobutane-1-carboxylic acid. Factors such as pH, temperature, and the presence of other compounds can affect its stability and activity .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-bromophenyl)-3-oxocyclobutane-1-carboxylic acid involves the conversion of a suitable starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-bromobenzaldehyde", "ethyl acetoacetate", "sodium ethoxide", "sodium hydroxide", "sulfuric acid", "potassium permanganate", "sodium bisulfite", "sodium carbonate", "acetic anhydride", "acetic acid", "water" ], "Reaction": [ "Step 1: Synthesis of 4-bromocinnamic acid by condensation of 4-bromobenzaldehyde and ethyl acetoacetate using sodium ethoxide as a catalyst.", "Step 2: Oxidation of 4-bromocinnamic acid to 4-bromobenzoic acid using potassium permanganate and sulfuric acid.", "Step 3: Reduction of 4-bromobenzoic acid to 4-bromobenzaldehyde using sodium bisulfite.", "Step 4: Synthesis of 1-(4-bromophenyl)-3-oxocyclobutane-1-carboxylic acid by cyclization of 4-bromobenzaldehyde with acetic anhydride and sodium acetate in acetic acid and water.", "Step 5: Neutralization of the reaction mixture with sodium carbonate and isolation of the product by filtration and washing with water." ] } | |
CAS RN |
1339252-05-9 |
Product Name |
1-(4-bromophenyl)-3-oxocyclobutane-1-carboxylic acid |
Molecular Formula |
C11H9BrO3 |
Molecular Weight |
269.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
